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Compound of Interest

Diethyl ethyl(1-
Compound Name:
methylbutyl)malonate

Cat. No.: B031769

An In-depth Technical Guide to Diethyl ethyl(1-
methylbutyl)malonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the chemical and
physical properties of Diethyl ethyl(1-methylbutyl)malonate, a versatile reagent in organic
synthesis. The information is presented to support research and development activities where
this compound is utilized.

Core Chemical Data

The fundamental properties of Diethyl ethyl(1-methylbutyl)malonate are summarized below.
These values are critical for reaction planning, stoichiometric calculations, and analytical
characterization.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b031769?utm_src=pdf-interest
https://www.benchchem.com/product/b031769?utm_src=pdf-body
https://www.benchchem.com/product/b031769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C14H2604 [L12103114115]
Molecular Weight 258.35 g/mol [1][3]

CAS Number 76-72-2 [21[3][4][6]

diethyl 2-ethyl-2-pentan-2-
IUPAC Name _ [11[2][3]
ylpropanedioate

, CCCC(C)C(CO)
Canonical SMILES [1][3][6]
(C(=0)OCC)C(=0)0CC

Appearance Colorless liquid [2]

N Soluble in organic solvents;
Solubility ) ] [2]
insoluble in water.

Structural Representation

The molecular structure of Diethyl ethyl(1-methylbutyl)malonate is crucial for understanding
its reactivity, particularly in the context of malonic ester synthesis where it serves as a key
building block.

Caption: 2D chemical structure of Diethyl ethyl(1-methylbutyl)malonate.

Applications in Synthesis

Diethyl ethyl(1-methylbutyl)malonate is a valuable intermediate in organic synthesis. Its
primary application lies in the malonic ester synthesis, a method for preparing carboxylic acids.
The key structural features that enable its utility are:

o Two Ester Groups: These can be hydrolyzed to carboxylic acids, which can then be
decarboxylated.

e An a-Carbon with an Ethyl and a 1-Methylbutyl Group: This specific substitution pattern
allows for the synthesis of more complex molecular architectures.

The general workflow for its use in malonic ester synthesis is outlined below.
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Caption: General workflow for malonic ester synthesis.

Experimental Protocols

While specific experimental protocols are highly dependent on the target molecule, a general
procedure for the utilization of Diethyl ethyl(1-methylbutyl)malonate in a malonic ester
synthesis involves two main steps:

» Saponification (Ester Hydrolysis):
o Objective: To convert the two ester groups into carboxylate salts.

o General Protocol: Diethyl ethyl(1-methylbutyl)malonate is refluxed with an aqueous
solution of a strong base, such as sodium hydroxide. The reaction is monitored until the
ester is fully consumed. After cooling, the reaction mixture is acidified (e.g., with HCI) to
protonate the carboxylate salts, yielding the dicarboxylic acid.

o Decarboxylation:
o Objective: To remove one of the carboxylic acid groups as carbon dioxide.

o General Protocol: The isolated dicarboxylic acid is heated. The temperature required for
decarboxylation can vary but is typically above 100°C. The reaction proceeds until the
evolution of CO:z ceases, resulting in the final substituted carboxylic acid product.

Researchers should consult the chemical literature for specific reaction conditions tailored to
their desired synthetic outcomes.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling
Diethyl ethyl(1-methylbutyl)malonate. It is recommended to consult the Safety Data Sheet
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(SDS) for detailed information on handling, storage, and disposal. Standard personal protective
equipment, including safety glasses, gloves, and a lab coat, should be worn. Work should be
conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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